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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of mCherry, a widely utilized

monomeric red fluorescent protein. It details its fundamental structure and photophysical

properties, and offers detailed protocols for its application in cellular and molecular biology

research.

Core Structure and Properties of mCherry
mCherry is a genetically engineered fluorescent protein derived from the Discosoma sp. red

fluorescent protein, DsRed. Through directed evolution, mCherry was optimized for improved

monomeric behavior, faster maturation, and enhanced photostability compared to its

predecessors.[1][2]

The structure of mCherry consists of a β-barrel composed of 13 β-sheets, which encases a

central alpha-helix containing the chromophore.[3][4] The chromophore, responsible for the

protein's fluorescence, is formed by the post-translational modification of three amino acid

residues: Methionine-71, Tyrosine-72, and Glycine-73.[4] An extended π-electron conjugation

system within the chromophore is responsible for its red-shifted absorbance and emission
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spectra.[4] The complete three-dimensional structure of mCherry has been resolved by X-ray

diffraction, providing a detailed understanding of its architecture.[3]

Quantitative Properties of mCherry
The key photophysical and biochemical properties of mCherry are summarized in the tables

below for easy reference and comparison.

Property Value Reference(s)

Molecular Weight 26.7 kDa [3]

Amino Acid Residues 236 [3]

Excitation Maximum 587 nm [5]

Emission Maximum 610 nm [5]

Extinction Coefficient 72,000 M⁻¹cm⁻¹ [5][6]

Quantum Yield 0.22 [3][5]

Brightness 15.84 [5]

pKa < 4.5 [7]

Maturation Time (t½) at 37°C ~15 - 40 minutes [8][9]

Fluorescence Lifetime ~1.5 ns [10][11]

Table 1: Core Physicochemical Properties of mCherry. Brightness is calculated as the product

of the quantum yield and the extinction coefficient, divided by 1000.
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Property Description Reference(s)

Photostability

mCherry exhibits high

photostability, making it

suitable for long-term imaging

studies.[3] Under continuous

laser illumination, it has a

longer half-life compared to

many other fluorescent

proteins.[12][13] However, like

all fluorophores, it is

susceptible to photobleaching

under intense and prolonged

illumination.

pH Stability

mCherry maintains its

fluorescence over a wide pH

range and has a low pKa,

meaning it is resistant to

quenching in acidic

environments.[4] This makes it

a reliable reporter in various

cellular compartments,

including those with lower pH,

such as lysosomes.

Monomeric Nature

A key advantage of mCherry is

its true monomeric nature.

Unlike its parent protein

DsRed, which is an obligate

tetramer, mCherry exists as a

single polypeptide chain.[3]

This minimizes the risk of

aggregation and interference

with the function of fusion

partners.

Table 2: Qualitative Properties and Performance Characteristics of mCherry.
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Experimental Protocols
This section provides detailed methodologies for common applications of mCherry in a

research setting.

Generation of mCherry Fusion Proteins
This protocol outlines the steps for creating a C-terminal fusion of a protein of interest (POI)

with mCherry in a mammalian expression vector.

Materials:

pcDNA3.1(+) vector (or other suitable mammalian expression vector)

mCherry cDNA

cDNA of the POI

Restriction enzymes (e.g., BamHI, XhoI) and corresponding buffers

T4 DNA Ligase and buffer

High-fidelity DNA polymerase for PCR

Primers for amplifying POI and mCherry

DH5α competent E. coli

LB agar plates with appropriate antibiotic

Plasmid miniprep kit

DNA sequencing service

Protocol:

Primer Design and PCR Amplification:
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Design forward and reverse primers for your POI. The forward primer should contain a

start codon (ATG) and a 5' restriction site (e.g., BamHI). The reverse primer should lack a

stop codon and have a 3' restriction site (e.g., XhoI) that is in-frame with the mCherry

sequence.

Design forward and reverse primers for mCherry. The forward primer should contain the

same 3' restriction site as the POI reverse primer (e.g., XhoI). The reverse primer should

include a stop codon and a different 3' restriction site.

Perform PCR to amplify the POI and mCherry cDNA using a high-fidelity DNA polymerase.

Restriction Digest:

Digest the PCR products and the pcDNA3.1(+) vector with the chosen restriction enzymes

(e.g., BamHI and XhoI for the vector and POI, XhoI and another enzyme for mCherry).

Purify the digested vector and inserts using a gel extraction kit.

Ligation:

Set up a ligation reaction with the digested vector, POI insert, mCherry insert, and T4 DNA

Ligase. Incubate as recommended by the manufacturer.

Transformation:

Transform the ligation mixture into competent DH5α E. coli cells.

Plate the transformed cells on LB agar plates containing the appropriate antibiotic and

incubate overnight at 37°C.

Screening and Plasmid Purification:

Select several colonies and grow them in liquid LB medium with the antibiotic.

Purify the plasmid DNA using a miniprep kit.

Verify the correct insertion of the POI-mCherry fusion by restriction digest and DNA

sequencing.
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Expression in Mammalian Cells:

Transfect the sequence-verified plasmid into your mammalian cell line of choice using a

suitable transfection reagent.

After 24-48 hours, check for red fluorescence using a fluorescence microscope to confirm

the expression of the fusion protein.

Fluorescence Microscopy of mCherry-Expressing Cells
This protocol describes the imaging of both live and fixed mammalian cells expressing mCherry

or mCherry-fusion proteins.

Materials:

Cells expressing mCherry or mCherry-fusion protein

Glass-bottom dishes or coverslips

Phosphate-buffered saline (PBS)

4% Paraformaldehyde (PFA) in PBS (for fixed cells)

Mounting medium with DAPI (for fixed cells)

Fluorescence microscope with appropriate filter sets (Excitation: ~587 nm, Emission: ~610

nm)

Live-Cell Imaging Protocol:

Plate cells expressing the mCherry construct on glass-bottom dishes or coverslips.

Allow cells to adhere and grow to the desired confluency.

Replace the culture medium with fresh, pre-warmed imaging medium (e.g., phenol red-free

DMEM).

Place the dish on the microscope stage, ensuring the temperature is maintained at 37°C.
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Locate the cells using brightfield or phase-contrast microscopy.

Switch to fluorescence imaging using an appropriate mCherry filter set (e.g., excitation 561

nm laser, emission filter 600-650 nm).

Acquire images, minimizing exposure time and laser power to reduce phototoxicity.

Fixed-Cell Imaging Protocol:

Grow cells on coverslips to the desired confluence.

Gently wash the cells twice with PBS.

Fix the cells by incubating with 4% PFA in PBS for 15 minutes at room temperature.[4]

Wash the cells three times with PBS for 5 minutes each.

(Optional: Permeabilization) If performing immunofluorescence for other proteins,

permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

Mount the coverslips onto microscope slides using a mounting medium containing DAPI to

counterstain the nuclei.

Seal the coverslip with nail polish and allow it to dry.

Image the slides using a fluorescence microscope with the appropriate filter sets for mCherry

and DAPI.

Western Blotting for mCherry Fusion Proteins
This protocol details the detection of mCherry fusion proteins in cell lysates by Western

blotting.

Materials:

Cell lysate from cells expressing the mCherry fusion protein

RIPA lysis buffer
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Protein concentration assay kit (e.g., BCA)

SDS-PAGE gels

Nitrocellulose or PVDF membrane

Transfer buffer

Blocking buffer (e.g., 5% non-fat milk in TBST)

Primary antibody against mCherry or the protein of interest

HRP-conjugated secondary antibody

Chemiluminescent substrate

Western blotting imaging system

Protocol:

Sample Preparation:

Lyse the cells in RIPA buffer and determine the protein concentration.[1]

Mix a specific amount of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil for 5

minutes.

SDS-PAGE and Transfer:

Load the samples onto an SDS-PAGE gel and run the electrophoresis to separate the

proteins by size.

Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[1]

Blocking and Antibody Incubation:

Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-

specific antibody binding.
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Incubate the membrane with the primary antibody (e.g., anti-mCherry) diluted in blocking

buffer overnight at 4°C.[1]

Wash the membrane three times with TBST for 5 minutes each.

Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking

buffer for 1 hour at room temperature.[1]

Detection:

Wash the membrane three times with TBST for 5 minutes each.

Incubate the membrane with the chemiluminescent substrate according to the

manufacturer's instructions.

Capture the chemiluminescent signal using an imaging system.[1]

Visualizing mCherry in Biological Pathways and
Workflows
Graphviz diagrams are provided below to illustrate the role of mCherry in signaling pathways

and common experimental workflows.
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Workflow for generating and verifying mCherry fusion proteins.
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NF-κB signaling pathway with mCherry as a reporter.
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MAPK/ERK signaling pathway with mCherry as a reporter.
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Workflow for fluorescence microscopy of mCherry-expressing cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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